Cas no 597570-69-9 (9,9'-([1,1'-Biphenyl]-4,4'-diyl)bis(2,3-dibromo-9H-carbazole))

• Product Name: 9,9'-([1,1'-Biphenyl]-4,4'-diyl)bis(2,3-dibromo-9H-carbazole)
• CAS No: 597570-69-9
• MF: C₃₆H₂₀Br₄N₂
• MW: 800.173405647278
• CID: 2834401
• PubChem ID: 67177189
• Update Time: 2025-04-21

9,9'-([1,1'-Biphenyl]-4,4'-diyl)bis(2,3-dibromo-9H-carbazole) Chemical and Physical Properties

Names and Identifiers

• 597570-69-9
• DTXSID50736569
• SCHEMBL1831990
• 9,9'-([1,1'-Biphenyl]-4,4'-diyl)bis(2,3-dibromo-9H-carbazole)

• Inchi： 1S/C36H20Br4N2/c37-29-17-27-25-5-1-3-7-33(25)41(35(27)19-31(29)39)23-13-9-21(10-14-23)22-11-15-24(16-12-22)42-34-8-4-2-6-26(34)28-18-30(38)32(40)20-36(28)42/h1-20H
• InChI Key： DRURCHHSIYVMMJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C2C3C=CC=CC=3N(C3C=CC(=CC=3)C3C=CC(=CC=3)N3C4C=CC=CC=4C4=CC(=C(C=C34)Br)Br)C2=C1)Br

Computed Properties

• Exact Mass: 799.83190Da
• Monoisotopic Mass: 795.83600Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 42
• Rotatable Bond Count: 3
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.5
• Topological Polar Surface Area: 9.9Ų